Cas no 6641-62-9 (2-(2-methylphenoxy)-1,3,5-trinitrobenzene)

• Product Name: 2-(2-methylphenoxy)-1,3,5-trinitrobenzene
• CAS No: 6641-62-9
• MF: C₁₃H₉N₃O₇
• MW: 319.226463079453
• CID: 1709916
• PubChem ID: 240865
• Update Time: 2025-04-21

2-(2-methylphenoxy)-1,3,5-trinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-1,3,5-trinitrobenzene
• AR-1C6885
• Picryl-o-tolyl-aether
• AG-J-46389
• CTK5C4686
• Tolyl-(2-)-pikrylether
• NSC47659
• picryl-o-tolyl ether
• AC1Q20FS
• AC1L664D
• AR-1C6885; Picryl-o-tolyl-aether; AG-J-46389; CTK5C4686; Tolyl-(2-)-pikrylether; NSC47659; picryl-o-tolyl ether; AC1Q20FS; AC1L664D;
• DTXSID10286797
• NSC-47659
• 6641-62-9

• Inchi： 1S/C13H9N3O7/c1-8-4-2-3-5-12(8)23-13-10(15(19)20)6-9(14(17)18)7-11(13)16(21)22/h2-7H,1H3
• InChI Key： LQFAQCBTYURLSV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04407
• Monoisotopic Mass: 319.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 389.8°C at 760 mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.648
• PSA: 138.65
• LogP: 5.08150